Cas no 1644457-28-2 ((S)-1-Benzyl-5-methyl-1,4-diazepane)

• Product Name: (S)-1-Benzyl-5-methyl-1,4-diazepane
• CAS No: 1644457-28-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 4612460
• Update Time: 2025-10-28

(S)-1-Benzyl-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (S)-1-Benzyl-5-methyl-1,4-diazepane
• (5S)-1-benzyl-5-methyl-1,4-diazepane
• 1H-1,4-Diazepine, hexahydro-5-methyl-1-(phenylmethyl)-, (5S)-

• Inchi： 1S/C13H20N2/c1-12-7-9-15(10-8-14-12)11-13-5-3-2-4-6-13/h2-6,12,14H,7-11H2,1H3/t12-/m0/s1
• InChI Key： PQJUKENLCKCHQX-LBPRGKRZSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN[C@@H](C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3

Additional information on (S)-1-Benzyl-5-methyl-1,4-diazepane

Comprehensive Overview of (S)-1-Benzyl-5-methyl-1,4-diazepane (CAS No. 1644457-28-2): Properties, Applications, and Research Insights

The compound (S)-1-Benzyl-5-methyl-1,4-diazepane (CAS No. 1644457-28-2) is a chiral derivative of the 1,4-diazepane class, a structural motif widely explored in medicinal chemistry and organic synthesis. Its unique stereochemistry, conferred by the (S)-configuration, and the presence of a benzyl substituent at the 1-position, make it a valuable intermediate for designing bioactive molecules. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential role in modulating G-protein-coupled receptors (GPCRs) and central nervous system (CNS) targets, aligning with current trends in precision medicine and neuropharmacology.

From a structural perspective, (S)-1-Benzyl-5-methyl-1,4-diazepane features a seven-membered diazepane ring with a methyl group at the 5-position, enhancing its lipophilicity and metabolic stability. The benzyl moiety introduces aromatic character, which is often leveraged to improve binding affinity in drug-receptor interactions. This combination of features has spurred investigations into its utility as a scaffold for kinase inhibitors and allosteric modulators, particularly in oncology and neurodegenerative disease research. Recent publications highlight its relevance in fragment-based drug discovery (FBDD), where its compact size and stereochemical purity are advantageous.

The synthesis of 1644457-28-2 typically involves asymmetric catalysis or resolution techniques to ensure enantiopurity, a critical factor given the growing emphasis on chiral drugs in regulatory approvals. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its identity and purity, meeting stringent standards for preclinical studies. Notably, its stability under physiological conditions has been a focal point in ADME (Absorption, Distribution, Metabolism, Excretion) profiling, a key consideration for lead optimization in drug development pipelines.

Beyond pharmaceuticals, (S)-1-Benzyl-5-methyl-1,4-diazepane has garnered attention in agrochemical research, where its structural attributes are explored for designing novel pesticide synergists. The compound’s ability to interact with enzyme active sites has also prompted studies in biocatalysis, particularly in developing greener synthetic routes. These multidisciplinary applications underscore its versatility and align with the broader scientific push toward sustainable chemistry.

In the context of market trends, demand for chiral intermediates like 1644457-28-2 is rising, driven by the expansion of generic pharmaceuticals and biosimilars. Suppliers and contract research organizations (CROs) increasingly list this compound in catalogs, reflecting its commercial viability. However, challenges such as scale-up synthesis and intellectual property considerations remain pertinent, topics frequently queried in patent databases and academic forums.

To address common queries from researchers: (S)-1-Benzyl-5-methyl-1,4-diazepane is not classified as hazardous under major regulatory frameworks, but proper handling protocols for air-sensitive compounds should be followed. Its storage recommendations (e.g., under inert atmosphere) and solubility profiles (organic solvents like DMSO or ethanol) are frequently searched, highlighting practical concerns in laboratory settings. Additionally, its price per gram and bulk availability are key factors for procurement teams, often discussed in industry whitepapers.

Future directions for 1644457-28-2 may involve its integration into machine learning-driven drug design, where its structural data could train algorithms for de novo molecule generation. Collaborations between academia and biotech startups are likely to accelerate its adoption in high-throughput screening platforms. As the scientific community prioritizes molecular diversity and stereoselective synthesis, this compound’s role is poised to expand, making it a staple in chemical libraries for years to come.